Cas no 1249785-61-2 (2-(Methylamino)-2-(oxan-4-yl)acetic acid)

• Product Name: 2-(Methylamino)-2-(oxan-4-yl)acetic acid
• CAS No: 1249785-61-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5706632
• PubChem ID: 62385630
• Update Time: 2025-06-13

2-(Methylamino)-2-(oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13006254
• EN300-1659016
• AKOS011672384
• 2-(methylamino)-2-(oxan-4-yl)aceticacid
• 2-(methylamino)-2-(oxan-4-yl)acetic acid
• 1249785-61-2
• 2H-Pyran-4-acetic acid, tetrahydro-α-(methylamino)-
• 2-(Methylamino)-2-(oxan-4-yl)acetic acid

• Inchi： 1S/C8H15NO3/c1-9-7(8(10)11)6-2-4-12-5-3-6/h6-7,9H,2-5H2,1H3,(H,10,11)
• InChI Key： NQXXWQXRQRATNQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)NC)CC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 308.0±17.0 °C(Predicted)
• pka: 2.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Methylamino)-2-(oxan-4-yl)acetic acid

Recent Advances in the Study of 2-(Methylamino)-2-(oxan-4-yl)acetic acid (CAS: 1249785-61-2)

2-(Methylamino)-2-(oxan-4-yl)acetic acid (CAS: 1249785-61-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense research and development.

The compound's structure, which includes a methylamino group and a tetrahydropyran (oxan-4-yl) moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic efforts have optimized the production of 2-(Methylamino)-2-(oxan-4-yl)acetic acid, enabling more efficient scale-up for preclinical and clinical studies. These advancements have been documented in several high-impact journals, highlighting the compound's relevance in drug discovery.

Pharmacological studies have revealed that 2-(Methylamino)-2-(oxan-4-yl)acetic acid exhibits notable activity in modulating specific biochemical pathways. For instance, preliminary data suggest its potential as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. These findings are supported by in vitro and in vivo experiments, which demonstrate the compound's efficacy and selectivity at micromolar concentrations.

In addition to its therapeutic potential, recent research has explored the compound's pharmacokinetic properties. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its suitability as a drug candidate. The results indicate favorable bioavailability and metabolic stability, further underscoring its potential for clinical development.

Despite these promising findings, challenges remain in the development of 2-(Methylamino)-2-(oxan-4-yl)acetic acid. Issues such as off-target effects and formulation stability need to be addressed in future studies. However, the compound's unique structural and pharmacological attributes make it a compelling candidate for further investigation. Ongoing research aims to refine its therapeutic applications and optimize its drug-like properties.

In conclusion, 2-(Methylamino)-2-(oxan-4-yl)acetic acid (CAS: 1249785-61-2) represents a promising avenue for drug discovery and development. Its recent advancements in synthesis, pharmacology, and pharmacokinetics highlight its potential to address unmet medical needs. Continued research and collaboration across academia and industry will be crucial in unlocking its full therapeutic potential.